Cas no 1805204-15-2 (5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine
• CAS No: 1805204-15-2
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4848275
• Update Time: 2025-07-19

5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-2-5-1-7(8(10)11)13-4-6(5)3-12/h1,4,8H,2H2
• InChI Key： REOKKCUROWIVLW-UHFFFAOYSA-N
• SMILES： FCC1C(C#N)=CN=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7

Additional information on 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine

Introduction to 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1805204-15-2)

5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1805204-15-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl, and fluoromethyl substituents, offers a range of potential applications in drug discovery and development.

The cyano group in 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This property makes the compound particularly useful in the design of drugs that require high metabolic stability and enhanced pharmacokinetic profiles. The presence of the difluoromethyl and fluoromethyl groups further enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine in the development of novel antiviral agents. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza and coronaviruses. The unique combination of functional groups in 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine allows it to interact effectively with viral enzymes, thereby inhibiting viral replication and spread.

In addition to its antiviral properties, 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine has shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, revealed that this compound can modulate specific neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune receptor activity with high selectivity is a key advantage of 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine.

The synthesis of 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine involves a series of well-defined chemical reactions that ensure high yield and purity. A typical synthetic route begins with the preparation of a suitable pyridine derivative, followed by sequential introduction of the cyano, difluoromethyl, and fluoromethyl groups. Advanced synthetic techniques, such as transition-metal catalysis and fluorination methods, have been employed to optimize the synthesis process, making it more efficient and scalable for industrial production.

The physicochemical properties of 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine have been extensively characterized using various analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have provided detailed insights into the molecular structure and conformational flexibility of this compound. These studies have confirmed the presence of all functional groups and have elucidated their spatial arrangement within the molecule.

In preclinical studies, 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability, low toxicity, and minimal side effects in animal models. These characteristics are crucial for its potential translation into clinical applications. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in human subjects, with promising preliminary results reported.

The potential applications of 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine extend beyond antiviral and neurological disorders. Recent research has explored its use as a lead compound for developing new antibiotics to combat multidrug-resistant bacteria. The unique combination of functional groups in this molecule allows it to target bacterial enzymes with high specificity, potentially overcoming resistance mechanisms that have rendered many existing antibiotics ineffective.

In conclusion, 5-Cyano-2-(difluoromethyl)-4-(fluoromethyl)pyridine (CAS No. 1805204-15-2) represents a promising candidate for various therapeutic applications due to its unique structural features and favorable physicochemical properties. Ongoing research continues to uncover new avenues for its use in drug discovery and development, highlighting its potential to address unmet medical needs in multiple areas.